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Introduction

Ohchinin is a naturally occurring limonoid, a class of highly oxygenated triterpenoid
compounds.[1] Isolated from the fruit of the Chinaberry tree (Melia azedarach), Ohchinin is
part of a complex mixture of bioactive molecules produced by this plant.[1] Limonoids, in
general, are known for a wide array of biological activities, and as such, Ohchinin represents a
molecule of significant interest for further investigation in drug discovery and development. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and known biological activities of Ohchinin, supported by experimental details
where available.

Chemical Structure and Identification

Ohchinin possesses a complex, polycyclic structure characteristic of limonoids. Its chemical
identity is well-established through various spectroscopic and analytical techniques.

The definitive structure of Ohchinin features multiple stereocenters, contributing to its
molecular complexity. The systematic IUPAC name for Ohchinin is
[(1R,2S,4R,6R,9R,10R,11R,12S,14R,15R,18R)-6-(furan-3-yl)-14-hydroxy-10-(2-methoxy-2-
oxoethyl)-7,9,11,15-tetramethyl-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadec-7-en-12-
yl] (E)-3-phenylprop-2-enoate.[2]
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Table 1: Chemical Identifiers for Ohchinin

Identifier

Value

Reference(s)

CAS Number

67023-80-7

[2](3]

Molecular Formula

C36H420s

[2](3]

Molecular Weight

602.7 g/mol

[2]

IUPAC Name

[(1IR,2S,4R,6R,9R,10R,11R,12
S,14R,15R,18R)-6-(furan-3-
yl)-14-hydroxy-10-(2-methoxy-
2-oxoethyl)-7,9,11,15-
tetramethyl-3,17-
dioxapentacyclo[9.6.1.02,9.04,
8.015,18]octadec-7-en-12-yl]
(E)-3-phenylprop-2-enoate

[2]

SMILES
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[3]

Physicochemical Properties

The physicochemical properties of Ohchinin are crucial for its handling, formulation, and

pharmacokinetic profiling. While comprehensive experimental data is limited, some key

properties have been reported or calculated.

Table 2: Physicochemical Properties of Ohchinin
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Property Value Reference(s)
Physical State Solid (assumed)
Solubility Soluble in DMSO [4]

Short term at 0°C, long term at
Storage ] [4]
-20°C, desiccated

Spectroscopic Data

The structural elucidation of Ohchinin has been primarily achieved through a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Table 3: Spectroscopic Data for Ohchinin

Technique Data Highlights Reference(s)
13C NMR Data available on PubChem [2]

GC-MS data available on
Mass Spectrometry [2]

PubChem

Detailed spectral data and assignments are available through the referenced databases.

Biological Activity and Potential Applications

While specific studies on the biological activity of isolated Ohchinin are not extensively
available in the public domain, the well-documented bioactivities of other limonoids from Melia
azedarach provide a strong basis for predicting its potential therapeutic and agrochemical
applications. Limonoids from this plant are particularly noted for their insecticidal and cytotoxic

properties.

Insecticidal Activity

Limonoids are a well-established class of insecticidal natural products. It is highly probable that
Ohchinin contributes to the overall insecticidal activity of Melia azedarach extracts. The
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mechanism of action for insecticidal limonoids often involves antifeedant effects, growth
disruption, and direct toxicity.

Cytotoxic Activity

Many limonoids have demonstrated significant cytotoxic effects against various cancer cell
lines. This activity is a key area of interest for the development of new anticancer agents. The
complex structure of Ohchinin presents multiple pharmacophores that could interact with
biological targets relevant to cancer pathology.

Experimental Protocols

The following sections detail generalized experimental protocols relevant to the study of
Ohchinin, from its isolation to the evaluation of its biological activities.

Isolation of Ohchinin from Melia azedarach

A general workflow for the isolation of limonoids like Ohchinin from plant material is depicted
below. This process typically involves extraction, partitioning, and chromatographic separation.

Extraction Partitioning Chromatography
Dried Fruit of Solvent Extraction Crude Methanolic Liquid-Liquid Solvent Fractions Silica Gel Column e .
[Melia azedarach [ (e.g., Methanol) [ Extract Partitioning (e.g., Hexane, Ethyl Acetate) Chromatography HPLC Purification LA @) ifiiin

Click to download full resolution via product page

Figure 1. General workflow for the isolation of Ohchinin.

Methodology:

» Extraction: Dried and powdered fruit material of Melia azedarach is subjected to exhaustive
extraction with a polar solvent such as methanol at room temperature. The solvent is then
removed under reduced pressure to yield a crude extract.
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 Partitioning: The crude extract is suspended in water and sequentially partitioned with
solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and n-butanol) to separate
compounds based on their polarity. Limonoids like Ohchinin are typically enriched in the

ethyl acetate fraction.

o Chromatographic Separation: The enriched fraction is subjected to column chromatography
over silica gel, eluting with a gradient of solvents (e.g., hexane-ethyl acetate). Fractions are
monitored by thin-layer chromatography (TLC).

 Purification: Fractions containing Ohchinin are further purified by High-Performance Liquid
Chromatography (HPLC), often using a reversed-phase column, to yield the pure compound.

Cytotoxicity Assay

The potential cytotoxic activity of Ohchinin can be evaluated against a panel of human cancer
cell lines using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
assay.

Seed Cancer Cells Treat with varying Incubate for Solubilize Formazan Measure Absorbance
[ in 96-well plate concentrations of Ohchinir} [48-72 hours AN TR [ Crystals (DMSO) [ at 570 nm Cattanthtio ICED Vel

Click to download full resolution via product page

Figure 2. Workflow for a typical cytotoxicity assay.

Methodology:

o Cell Culture: Human cancer cell lines are cultured in appropriate media supplemented with
fetal bovine serum and antibiotics.

o Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to

adhere overnight.

o Treatment: The cells are then treated with various concentrations of Ohchinin (typically in a
logarithmic series) dissolved in a suitable solvent (e.g., DMSO, with the final concentration
not exceeding 0.1%). Control wells receive the solvent alone.
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 Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours) at 37°C in a
humidified atmosphere with 5% CO..

o MTT Assay: After incubation, the medium is replaced with fresh medium containing MTT. The
plates are incubated for another 4 hours, during which viable cells metabolize MTT into
purple formazan crystals.

e Solubilization and Measurement: The formazan crystals are dissolved in a solubilization
solution (e.g., DMSO), and the absorbance is measured using a microplate reader at a
wavelength of 570 nm.

o Data Analysis: The percentage of cell viability is calculated relative to the control, and the
ICso (the concentration of the compound that inhibits 50% of cell growth) is determined from
the dose-response curve.

Signaling Pathways

The specific signaling pathways modulated by Ohchinin have not yet been elucidated.
However, based on the known mechanisms of other cytotoxic natural products, potential
pathways that could be affected by Ohchinin include those involved in apoptosis, cell cycle
regulation, and cellular stress responses. Further research is required to identify the precise
molecular targets and mechanisms of action of Ohchinin.

Conclusion

Ohchinin is a complex limonoid with a chemical structure that suggests significant potential for
biological activity. While specific experimental data on its properties and bioactivities are still
emerging, its origin from Melia azedarach, a plant rich in insecticidal and cytotoxic compounds,
points towards promising avenues for future research. The protocols outlined in this guide
provide a framework for the further investigation of Ohchinin, which may lead to the
development of new therapeutic agents or agrochemicals. The detailed structural and
physicochemical information presented here serves as a valuable resource for researchers in
the fields of natural product chemistry, pharmacology, and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1157707?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/239272042_Limonoids_from_Cipadessa_fruticosa_and_Cedrela_fissilis_and_their_insecticidal_activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC7241510/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7241510/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3547300/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3547300/
https://www.ncbi.nlm.nih.gov/books/NBK540958/
https://www.ncbi.nlm.nih.gov/books/NBK540958/
https://www.benchchem.com/product/b1157707#ohchinin-chemical-structure-and-properties
https://www.benchchem.com/product/b1157707#ohchinin-chemical-structure-and-properties
https://www.benchchem.com/product/b1157707#ohchinin-chemical-structure-and-properties
https://www.benchchem.com/product/b1157707#ohchinin-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1157707?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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